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Compound Name: Tin dihydroxide

Cat. No.: B084717 Get Quote

An In-depth Technical Guide

This whitepaper provides a detailed examination of the core physicochemical properties of

stannous hydroxide, Sn(OH)₂, an inorganic compound of interest to researchers, scientists,

and professionals in drug development. This document collates available data on its chemical

and physical characteristics, outlines detailed experimental protocols for its synthesis and

analysis, and explores its relevance in biological systems.

Core Physicochemical Properties
Stannous hydroxide is a white, amorphous solid that is sparingly soluble in water.[1] Its

fundamental properties are summarized in the tables below. It is important to note that the pure

crystalline structure of Sn(OH)₂ is not well-characterized; much of the definitive structural

information comes from the related tin(II) oxyhydroxide, Sn₆O₄(OH)₄.[2]

Table 1: General and Physical Properties of Stannous
Hydroxide
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Property Value Source

Chemical Formula Sn(OH)₂ [2]

Molar Mass 152.73 g/mol [2]

Appearance White solid [2]

Density Data not readily available

Table 2: Solubility and Thermodynamic Properties of
Stannous Hydroxide

Property Value Conditions Source

Solubility in Water 0.0002 g/100 g 25°C [1]

Solubility Product

(Ksp)
5.45 x 10⁻²⁷ 25°C

Std. Molar Enthalpy of

Formation (ΔfH⁰)
-561 kJ/mol 298.15 K [2]

Std. Molar Entropy

(S⁰)
155 J/(mol·K) 298.15 K [2]

Std. Molar Gibbs

Energy of Formation

(ΔfG⁰)

-491.6 kJ/mol 298.15 K [1]

Table 3: Thermal Properties of Stannous Hydroxide
Property Observation Source

Melting Point Decomposes before melting

Boiling Point Decomposes before boiling

Decomposition Temperature

Begins to dehydrate and

oxidize around 120°C,

converting to SnO₂ at higher

temperatures.

[1]
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Experimental Protocols
Detailed methodologies for the synthesis and characterization of stannous hydroxide are

crucial for reproducible research. The following sections provide step-by-step protocols for key

experimental procedures.

Synthesis of Stannous Hydroxide (Precipitation Method)
This protocol describes a common laboratory-scale synthesis of stannous hydroxide via the

reaction of a tin(II) salt with a base.

Materials:

Stannous chloride dihydrate (SnCl₂·2H₂O)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

Deionized water

Beakers

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Drying oven

Procedure:

Prepare a 0.1 M solution of stannous chloride dihydrate by dissolving the appropriate

amount in deionized water. A few drops of concentrated hydrochloric acid can be added to

prevent hydrolysis and the formation of tin oxychloride.

In a separate beaker, prepare a 0.2 M solution of sodium hydroxide or ammonium hydroxide.

While vigorously stirring the stannous chloride solution, slowly add the basic solution

dropwise.

A white precipitate of stannous hydroxide will form immediately.
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Continue adding the basic solution until the pH of the mixture is approximately 8-9.

Allow the precipitate to settle, then decant the supernatant.

Wash the precipitate several times with deionized water to remove any soluble impurities.

This can be done by resuspending the precipitate in deionized water and then allowing it to

settle before decanting.

Collect the precipitate by vacuum filtration using a Büchner funnel and filter paper.

Dry the collected stannous hydroxide in a drying oven at a low temperature (e.g., 60-80°C) to

avoid decomposition.

Synthesis Workflow of Stannous Hydroxide

Reactants

Process Product

0.1 M SnCl2 Solution

Slow, Dropwise Addition
with Vigorous Stirring

0.2 M NaOH Solution
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Washing with
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Stannous Hydroxide

Sn(OH)2
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A flowchart illustrating the synthesis of stannous hydroxide.

Characterization by X-ray Diffraction (XRD)
XRD is used to determine the crystal structure and phase purity of the synthesized stannous

hydroxide.

Instrumentation:

Powder X-ray diffractometer with a Cu Kα radiation source.

Sample Preparation:
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Ensure the stannous hydroxide sample is finely powdered using a mortar and pestle.

Mount the powder onto a sample holder. Ensure a flat, smooth surface for analysis.

Data Collection:

Place the sample holder in the diffractometer.

Set the instrument parameters:

2θ scan range: Typically 10-80 degrees.

Step size: 0.02 degrees.

Scan speed: 1-2 degrees per minute.

Initiate the scan and collect the diffraction pattern.

Data Analysis:

The resulting diffractogram (a plot of intensity vs. 2θ) should be analyzed for the presence of

characteristic peaks.

Compare the obtained peak positions and intensities with standard diffraction patterns from

databases (e.g., JCPDS) to confirm the identity and purity of the sample. Amorphous

samples will show broad humps rather than sharp peaks.

Morphological Analysis by Scanning Electron
Microscopy (SEM)
SEM is employed to visualize the surface morphology and particle size of the stannous

hydroxide powder.

Instrumentation:

Scanning Electron Microscope.

Sample Preparation:
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Mount a small amount of the stannous hydroxide powder onto an SEM stub using double-

sided carbon tape.

Gently press the powder to ensure good adhesion.

Use a stream of dry, inert gas (e.g., nitrogen) to blow off any excess, loose powder.

For non-conductive samples like stannous hydroxide, a thin conductive coating (e.g., gold or

carbon) must be applied using a sputter coater to prevent charging under the electron beam.

Imaging:

Insert the coated stub into the SEM chamber.

Evacuate the chamber to high vacuum.

Apply an appropriate accelerating voltage (e.g., 5-15 kV).

Focus the electron beam on the sample and adjust the magnification to observe the particle

morphology and size distribution.

Capture images at various magnifications.

Thermal Analysis by Thermogravimetric Analysis (TGA)
TGA is used to study the thermal stability and decomposition behavior of stannous hydroxide.

Instrumentation:

Thermogravimetric Analyzer.

Procedure:

Calibrate the TGA instrument for temperature and mass.

Place a small, accurately weighed amount of the stannous hydroxide sample (typically 5-10

mg) into a TGA pan (e.g., alumina or platinum).

Place the pan in the TGA furnace.
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Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50

mL/min).

Heat the sample from room temperature to a final temperature (e.g., 800°C) at a constant

heating rate (e.g., 10°C/min).

Record the mass of the sample as a function of temperature.

Data Analysis:

The resulting TGA curve will show the percentage of weight loss versus temperature.

The onset temperature of weight loss indicates the beginning of decomposition.

The total weight loss can be used to determine the stoichiometry of the decomposition

reaction (e.g., the loss of water molecules and subsequent oxidation to SnO₂).

Biological Relevance and Signaling Pathways
While stannous hydroxide itself is not a direct signaling molecule, various organotin

compounds have demonstrated significant biological activity, including anti-tumor effects. The

mechanism of action for some of these compounds involves the induction of apoptosis. This

can occur through various cellular pathways, including the p53 tumor suppressor pathway. The

interaction of tin compounds with cellular components can lead to DNA damage, which in turn

activates p53. Activated p53 can then trigger a cascade of events leading to programmed cell

death.
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Representative Signaling Pathway for Organotin-Induced Apoptosis
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A diagram of a potential apoptosis pathway induced by organotin compounds.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of stannous hydroxide. The presented data and experimental protocols offer a valuable

resource for researchers in materials science, chemistry, and drug development. Further

research is warranted to fully elucidate the crystal structure of pure stannous hydroxide and to

explore the potential of tin-based compounds in various therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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